methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate

• IUPAC Name: methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C15H19NO6S/c1-20-15(17)11-4-6-16(7-5-11)23(18,19)12-2-3-13-14(10-12)22-9-8-21-13/h2-3,10-11H,4-9H2,1H3
• InChI Key: UDOUBEKUILCPKL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C15H19NO6S
• Molecular Weight: 341.4 g/mol

Description

Methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate, also known as MDBP, is a synthetic compound that has been extensively studied for its potential use in scientific research. MDBP belongs to the class of benzodioxole derivatives and is structurally similar to the popular drug MDMA (3,4-methylenedioxymethamphetamine). However, unlike MDMA, MDBP has not been approved for any medical use and is only used for scientific research purposes.

Mechanism of Action

Methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate acts as a serotonin and dopamine releaser, similar to MDMA. It works by binding to serotonin and dopamine transporters, which leads to a release of these neurotransmitters into the synaptic cleft. This results in increased levels of serotonin and dopamine in the brain, which can lead to feelings of euphoria and increased sociability.
Biochemical and Physiological Effects
methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate has been shown to have similar effects to MDMA, including increased heart rate, blood pressure, and body temperature. It also leads to increased levels of dopamine and serotonin in the brain, which can lead to feelings of euphoria, increased sociability, and altered perception of time. However, the effects of methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate are generally less intense than those of MDMA.

Advantages and Limitations for Lab Experiments

Methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate is a useful tool for studying the effects of benzodioxole derivatives on the central nervous system. It has been shown to have similar effects to MDMA, but with less intense physiological and psychological effects. This makes it a safer alternative for use in scientific research. However, the complex synthesis process and limited availability of methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate can make it difficult to obtain for some researchers.

Future Directions

Methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate has the potential to be used in a variety of scientific research applications. Some possible future directions for research include:
1. Investigating the potential therapeutic uses of benzodioxole derivatives for psychiatric disorders such as depression and anxiety.
2. Studying the long-term effects of benzodioxole derivatives on the central nervous system, including potential neurotoxicity.
3. Developing new synthetic methods for the production of methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate and other benzodioxole derivatives.
4. Investigating the potential use of methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate and other benzodioxole derivatives as treatments for drug addiction.
5. Studying the effects of methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate and other benzodioxole derivatives on social behavior and cognition.

Synthesis Methods

Methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate can be synthesized through a multi-step process that involves the reaction of piperidine with 1,2-dihydroxybenzene followed by the addition of methylamine and sulfonyl chloride. The final product is obtained through a series of purification steps. The synthesis of methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate is complex and requires specialized equipment and expertise.

Scientific Research Applications

Methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate has been used in scientific research to study the effects of benzodioxole derivatives on the central nervous system. It has been shown to have similar effects to MDMA, including increased dopamine and serotonin release, which can lead to feelings of euphoria and increased sociability. methyl 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-piperidinecarboxylate has also been used in studies to investigate the potential use of benzodioxole derivatives as treatments for psychiatric disorders such as depression and anxiety.